4-(Phenethylsulfonyl)-1-(pyridin-2-yl)piperazin-2-one
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Description
4-(Phenethylsulfonyl)-1-(pyridin-2-yl)piperazin-2-one is a useful research compound. Its molecular formula is C17H19N3O3S and its molecular weight is 345.42. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
Thionation and Synthesis Techniques
The use of tetraphosphorus decasulfide (P4S10) in pyridine, showcasing its thionating power in synthesizing thionated derivatives under high temperatures, offers a glimpse into the synthetic versatility relevant to compounds like 4-(Phenethylsulfonyl)-1-(pyridin-2-yl)piperazin-2-one. Such methodologies provide cleaner, more efficient paths to derivative compounds, potentially including those of the target chemical (Bergman et al., 2011).
Antimicrobial and Antifungal Activities
Novel Derivatives with Biological Activities
The development of new pyrazolopyridine derivatives and their evaluation for antioxidant, antitumor, and antimicrobial activities highlights the potential for compounds structurally related to this compound to serve as leads in drug discovery. Some derivatives have shown significant activity against liver and breast cancer cell lines, as well as against various bacterial and fungal species (El‐Borai et al., 2013).
Synthesis and Antimicrobial Activity of Novel Derivatives
A series of novel derivatives synthesized for their antimicrobial activity further underscores the research interest in exploring the therapeutic potential of compounds within the same chemical family. The structures and antimicrobial efficacy of these compounds provide valuable insights into their potential applications in addressing microbial resistance (Desai et al., 2016).
Properties
IUPAC Name |
4-(2-phenylethylsulfonyl)-1-pyridin-2-ylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3S/c21-17-14-19(11-12-20(17)16-8-4-5-10-18-16)24(22,23)13-9-15-6-2-1-3-7-15/h1-8,10H,9,11-14H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPECMBSJRNHNTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1S(=O)(=O)CCC2=CC=CC=C2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.